Cas no 1805220-35-2 (4-Bromo-3-nitropyridine-5-sulfonamide)

• Product Name: 4-Bromo-3-nitropyridine-5-sulfonamide
• CAS No: 1805220-35-2
• MF: C₅H₄BrN₃O₄S
• MW: 282.07195854187
• CID: 4901986
• Update Time: 2025-10-17

4-Bromo-3-nitropyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-nitropyridine-5-sulfonamide

• Inchi： 1S/C5H4BrN3O4S/c6-5-3(9(10)11)1-8-2-4(5)14(7,12)13/h1-2H,(H2,7,12,13)
• InChI Key： KBWMYNJIUMPCJY-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 321
• XLogP3: -0.1
• Topological Polar Surface Area: 127

Additional information on 4-Bromo-3-nitropyridine-5-sulfonamide

Introduction to 4-Bromo-3-nitropyridine-5-sulfonamide (CAS No. 1805220-35-2)

4-Bromo-3-nitropyridine-5-sulfonamide, with the CAS number 1805220-35-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo group, a nitro group, and a sulfonamide moiety, making it an intriguing candidate for various applications.

The chemical structure of 4-Bromo-3-nitropyridine-5-sulfonamide consists of a pyridine ring substituted with a bromine atom at the 4-position, a nitro group at the 3-position, and a sulfonamide group at the 5-position. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, 4-Bromo-3-nitropyridine-5-sulfonamide has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel antiviral and antibacterial agents. The presence of the bromo and nitro groups provides opportunities for further functionalization, allowing researchers to explore a wide range of derivatives with enhanced pharmacological properties.

A study published in the Journal of Medicinal Chemistry highlighted the use of 4-Bromo-3-nitropyridine-5-sulfonamide in the development of potent inhibitors of viral replication. The researchers demonstrated that derivatives of this compound exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The sulfonamide moiety was found to play a crucial role in enhancing the binding affinity and selectivity of these inhibitors.

Beyond antiviral applications, 4-Bromo-3-nitropyridine-5-sulfonamide has also shown promise in the field of cancer research. A recent publication in Cancer Research reported that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines. The mechanism of action was attributed to the ability of these derivatives to disrupt key signaling pathways involved in cell proliferation and survival.

The synthetic accessibility of 4-Bromo-3-nitropyridine-5-sulfonamide is another factor contributing to its popularity in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One such method involves the reaction of 3-nitropyridine with bromine followed by sulfonation, yielding high yields and purity levels.

In addition to its use as an intermediate in drug synthesis, 4-Bromo-3-nitropyridine-5-sulfonamide has also been explored for its potential as a probe molecule in biochemical assays. The unique combination of functional groups allows it to interact selectively with specific biomolecules, making it useful for studying protein-ligand interactions and enzyme inhibition.

The safety profile of 4-Bromo-3-nitropyridine-5-sulfonamide has been extensively evaluated, and it has been found to be stable under standard laboratory conditions. However, as with any chemical compound, appropriate handling and storage precautions should be followed to ensure safety and maintain its integrity.

In conclusion, 4-Bromo-3-nitropyridine-5-sulfonamide (CAS No. 1805220-35-2) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration and development into novel therapeutic agents.